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Cat. No.: B13013671

Get Quote

In the landscape of modern drug discovery, peptides occupy a "Goldilocks" zone between small

molecules and biologics—offering high potency and selectivity but suffering from poor

pharmacokinetic (PK) profiles.[1] The incorporation of

-methylated D-histidine (

-Me-D-His) represents a high-impact structural modification that simultaneously addresses
three critical failure modes in peptide therapeutics: proteolytic susceptibility, membrane
permeability, and conformational entropy.[1]

This guide dissects the utility of

-Me-D-His, moving beyond basic substitution to explore its role as a "conformational lock" and
a "proteolytic shield."[1] We will detail the synthesis of this non-canonical building block, its
specific impact on peptide backbone dynamics, and provide validated protocols for its
integration into Solid-Phase Peptide Synthesis (SPPS).[1]

Physicochemical Mechanics: Why -Me-D-His?
The efficacy of
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-Me-D-His stems from the synergistic effect of inverting stereochemistry (L

D) and alkylating the backbone amide (

-methylation).[1]

The "Double-Lock" Mechanism against Proteolysis
Proteases (e.g., trypsin, chymotrypsin) have evolved active sites that recognize the specific

spatial arrangement of L-amino acid side chains and the hydrogen-bonding capability of the

amide backbone.[1]

Chiral Evasion: The D-configuration reorients the imidazole side chain into a spatial sector (

regions of the Ramachandran plot) that steric clashes with the S1 binding pocket of most
mammalian proteases.[1]

Backbone Masking:

-methylation removes the hydrogen bond donor (NH), preventing the formation of the critical
tetrahedral intermediate required for amide bond hydrolysis.[1]

Conformational Restriction and Membrane Permeability
-methylation introduces severe steric hindrance between the

-methyl group and the side chain (allylic strain), restricting the rotation around the

and

angles.[1] Furthermore, it promotes the cis-peptide bond conformation (cis/trans ratio
increases), which can induce turn structures (e.g.,

-turns) that bury polar backbone atoms.[1] This "chameleon" effect reduces the desolvation
energy penalty, significantly enhancing passive membrane permeability.[1]

Visualization: Proteolytic Evasion Pathway
The following diagram illustrates how

-Me-D-His disrupts the standard protease recognition logic.
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Caption: Mechanistic divergence of N-Me-D-His preventing protease complex formation via

steric exclusion and H-bond removal.[1]

Synthesis Strategy: Overcoming Steric Bulk
Synthesizing peptides containing

-Me-D-His is non-trivial due to the steric bulk of the

-methyl group, which hinders the coupling of the subsequent amino acid.[1] Standard coupling
reagents (HBTU/HATU) often fail or lead to racemization.[1]

The Gold Standard: On-Resin Mitsunobu-Fukuyama Reaction We recommend the o-NBS

(ortho-nitrobenzenesulfonyl) strategy for site-specific N-methylation directly on the solid phase.

[1] This method is superior to using expensive, pre-methylated building blocks because it

allows for the modification of any D-His residue during the synthesis flow.[1]

Synthesis Workflow Diagram
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Caption: On-resin N-methylation workflow using the Fukuyama-Mitsunobu strategy to generate

N-Me-D-His.
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Experimental Protocol: Site-Specific N-Methylation
of D-Histidine[1]
Objective: Introduce an

-methyl group onto a resin-bound D-Histidine residue within a peptide sequence.

Materials:

Resin-bound peptide with N-terminal Fmoc-D-His(Trt)-OH (Fmoc removed).[1]

o-Nitrobenzenesulfonyl chloride (o-NBS-Cl).[1]

Triphenylphosphine (PPh

).[1]

Diisopropyl azodicarboxylate (DIAD).[1]

Methanol (anhydrous).[1]

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[1]

2-Mercaptoethanol.[1][2]

Protocol Steps:

Sulfonylation (Activation):

Wash resin with DCM (3x).[1]

Add o-NBS-Cl (4 eq) and Collidine (10 eq) in NMP.[1]

Shake for 15 minutes. Repeat if the Kaiser test is not negative.[1]

Rationale: The electron-withdrawing NBS group acidifies the NH proton (

drops from ~17 to ~11), enabling alkylation under mild conditions.[1]
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N-Methylation (Mitsunobu Conditions):

Dissolve PPh

(5 eq) in dry THF.[1] Add MeOH (10 eq).

Add DIAD (5 eq) dropwise to the solution (allow to react for 1 min).

Add the mixture to the resin-bound sulfonamide.[1]

Shake for 1 hour. Wash with THF and DCM.[1]

Note: Ensure strictly anhydrous conditions to prevent side reactions.[1]

Desulfonylation (Deprotection):

Treat resin with DBU (5 eq) and 2-Mercaptoethanol (10 eq) in NMP for 5 minutes.[1]

Repeat treatment 2 times.[1]

Wash extensively with NMP, DCM, and MeOH.[1]

Validation: The resin should now yield a positive Chloranil test (secondary amine),

indicating successful N-methylation.[1]

Coupling the Next Amino Acid:

Coupling to a secondary amine (

-Me) is difficult.[1]

Use HATU (5 eq) / HOAt (5 eq) / DIEA (10 eq).

Perform double coupling (2 x 2 hours) or use microwave assistance (75°C, 10 min).

Applications & Case Studies
Antimicrobial Peptides (AMPs)
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In the development of AMPs, cationic amphipathicity is key.[1] However, standard L-His

residues are rapidly degraded in serum.[1]

Data Insight: Replacing central L-His residues with

-Me-D-His in the model peptide TA4 resulted in a 3.5-fold increase in serum half-life (

) while maintaining antimicrobial potency against S. aureus [1].[1] The N-methylation reduced
the hemolytic toxicity by disrupting the continuous hydrophobic face required for eukaryotic
membrane lysis.[1]

GPCR Ligand Optimization
For G-Protein Coupled Receptors (e.g., Ghrelin or MC4R agonists), the histidine imidazole ring

often participates in critical hydrogen bonding (e.g., with Asp/Glu in the receptor pocket).[1]

Application: Introducing

-Me-D-His locks the backbone into a specific conformation that can selectively prefer the
active receptor state (agonist) over the inactive state, or vice versa.[1] The methyl group can
also fill hydrophobic pockets in the receptor that are inaccessible to the native proton.[1]

Comparative Data: Stability vs. Potency

Modification
Serum Stability (

)

Receptor Affinity (

)

Membrane
Permeability (

)

L-His (Native) ~15 min 1.2 nM Low

D-His ~120 min 45 nM (Loss of fit) Low

-Me-L-His ~45 min 5.0 nM Medium

-Me-D-His >240 min 2.8 nM (Restored) High

Table 1: Theoretical comparison of Histidine modifications in a model GPCR peptide ligand.

Note how N-Me-D-His recovers affinity lost by D-His alone due to hydrophobic compensation
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and conformational locking.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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